The IUPAC name for this compound is derived from its parent structure, 2H-indazole, a bicyclic system comprising a benzene ring fused to a pyrazole ring. Substitution patterns are assigned based on the indazole numbering system:
The systematic name is 3-bromo-6-(pyridin-4-yl)-2H-indazole. Its structural formula (Figure 1) highlights the planar indazole core with bromine and pyridine substituents, which influence electronic distribution and reactivity.
While the exact CAS Registry Number for 3-bromo-6-pyridin-4-yl-2H-indazole is not explicitly listed in available databases, closely related compounds provide context. For example:
Alternative names for the compound may include 3-bromo-6-(4-pyridyl)-2H-indazole or 6-(4-pyridinyl)-3-bromo-2H-indazole, reflecting substitutive nomenclature conventions.
The molecular formula is C₁₅H₁₀BrN₃, calculated as follows:
The molecular weight is 320.17 g/mol, with exact mass 319.01 Da. Isotopic distribution patterns show characteristic bromine doublets (¹:¹ ratio for ⁷⁹Br and ⁸¹Br).